ethyl 5,5-dimethyl-2-[(phenylacetyl)amino]-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylate

• IUPAC Name: ethyl 5,5-dimethyl-2-[(2-phenylacetyl)amino]-4,7-dihydrothieno[2,3-c]pyran-3-carboxylate
• InChI: InChI=1S/C20H23NO4S/c1-4-24-19(23)17-14-11-20(2,3)25-12-15(14)26-18(17)21-16(22)10-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3,(H,21,22)
• InChI Key: PGQDXCJLWJZQSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(OC2)(C)C)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C20H23NO4S
• Molecular Weight: 373.5 g/mol

Description

Ethyl 5,5-dimethyl-2-[(phenylacetyl)amino]-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylate is a useful research compound. Its molecular formula is C20H23NO4S and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.13477939 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research has shown the utility of thieno[2,3-c]pyran derivatives, including ethyl 5,5-dimethyl-2-[(phenylacetyl)amino]-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylate, in heterocyclic chemistry. For instance, the annelation of 2-aminopyran-4-one ring to condensed thiophenes illustrates the versatility of these compounds in synthesizing new heterocyclic systems (Volovenko et al., 1983). Similarly, the synthesis of pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines and pyrimido[4',5':4,5]thieno[2,3-c]isoquinolines also demonstrates the potential for creating diverse heterocyclic compounds using thieno[2,3-c]pyran derivatives (Paronikyan et al., 2016).

Organic Synthesis and Material Science

In organic synthesis, these compounds are significant for their role in developing new synthetic methodologies. The one-pot synthesis of tetrasubstituted thiophenes is an example of how thieno[2,3-c]pyran derivatives can be used in multi-component synthesis protocols (Sahu et al., 2015). Furthermore, their use in the synthesis of new thieno[2,3-b]pyridine derivatives based on fused thiophenes has been explored, highlighting their applicability in material science (Paronikyan et al., 2020).

Pharmaceutical and Biomedical Applications

The potential of thieno[2,3-c]pyran derivatives in pharmaceuticals and biomedicine is also noteworthy. For example, the synthesis and antimicrobial activities of bifunctional thieno[3,2-c]pyrazole, pyrazolothieno[2,3-d]pyrimidin derivatives show the bioactive potential of these compounds (Aly, 2016). Additionally, the synthesis of new fused pyrazines like pyrido[3',2':4,5]-thieno[2,3-e]pyrrolo[1,2-a]pyrazine derivatives illustrates the broad scope of these compounds in developing novel therapeutic agents (El-Kashef et al., 2000).